Cas no 2387106-06-9 (3-(Trifluoromethoxy)cyclobutanone)
2387106-06-9 structure
Product Name:3-(Trifluoromethoxy)cyclobutanone
3-(Trifluoromethoxy)cyclobutanone Chemical and Physical Properties
Names and Identifiers
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- 3-(TRIFLUOROMETHOXY)CYCLOBUTANONE
- G83143
- 2387106-06-9
- 3-(Trifluoromethoxy)cyclobutanone
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- Inchi: 1S/C5H5F3O2/c6-5(7,8)10-4-1-3(9)2-4/h4H,1-2H2
- InChI Key: XUOPKIAHCBDYDJ-UHFFFAOYSA-N
- SMILES: FC(OC1CC(C1)=O)(F)F
Computed Properties
- Exact Mass: 154.02416388Da
- Monoisotopic Mass: 154.02416388Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
3-(Trifluoromethoxy)cyclobutanone Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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